Cas no 409082-10-6 (2-Methyl-5-nitrobenzyl methanesulfonate)

• Product Name: 2-Methyl-5-nitrobenzyl methanesulfonate
• CAS No: 409082-10-6
• MF: C₉H₁₁NO₅S
• MW: 245.252341508865
• CID: 843497
• Update Time: 2026-04-29

2-Methyl-5-nitrobenzyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitrobenzyl methanesulfonate
• (2-methyl-5-nitrophenyl)methyl methanesulfonate
• Benzenemethanol, 2-methyl-5-nitro-, 1-methanesulfonate

• Inchi： InChI=1S/C9H11NO5S/c1-7-3-4-9(10(11)12)5-8(7)6-15-16(2,13)14/h3-5H,6H2,1-2H3
• InChI Key： TXWOZXPYUCCQFK-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1COS(=O)(=O)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4